5-[3-(9H-Fluoren-9-ylmethoxycarbonylamino)prop-1-ynyl]pyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[3-(9H-Fluoren-9-ylmethoxycarbonylamino)prop-1-ynyl]pyridine-3-carboxylic acid is a molecule that has gained significant attention in scientific research due to its unique physical and chemical properties. Its IUPAC name is 5-(3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)prop-1-yn-1-yl)nicotinic acid .
Molecular Structure Analysis
The molecular formula of this compound is C24H18N2O4 . The InChI code is 1S/C24H18N2O4/c27-23(28)17-12-16(13-25-14-17)6-5-11-26-24(29)30-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,12-14,22H,11,15H2,(H,26,29)(H,27,28) .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of Thiazole Derivatives : 2‐(9H‐Fluoren‐9‐ylmethoxycarbonylamino)‐thiazole‐4‐carboxylic acid, a related compound, is synthesized from 3‐bromopyruvic acid and N‐Fmoc‐thiourea obtained from potassium thiocyanate (Le & Goodnow, 2004).
- Protection of Hydroxy-Groups : The fluoren-9-ylmethoxycarbonyl (Fmoc) group is used for protecting hydroxy-groups in chemical synthesis. It can be removed conveniently while keeping other base-labile protecting groups intact (Gioeli & Chattopadhyaya, 1982).
Applications in Material Science
- Ligand-Based Luminescence : The use of fluorene-based ligands, such as fluorene-9-carboxylate, in lead-containing complexes demonstrates significant effects on fluorescence, indicating potential applications in materials science (Severance et al., 2012).
- Linkers for Solid Phase Synthesis : Derivatives of fluorene, such as 9-(4-hydroxyphenyl)-9-H-fluoren-9-ol, are used as linkers in solid phase synthesis, showing higher acid stability compared to standard resins (Bleicher et al., 2000).
Polymer Synthesis and Characterization
- Synthesis of Polyamides : Novel aromatic polyamides with ether and bulky fluorenylidene groups are synthesized for potential applications in flexible and durable materials (Hsiao et al., 1999).
- Polyhydroxyurethane Synthesis : The self-polyaddition of cyclic carbonates with fluorenylmethoxycarbonyl groups leads to novel methods of synthesizing polyhydroxyurethane (Tomita et al., 2001).
Miscellaneous Applications
- Photophysics and Bioimaging : A fluorene derivative is investigated for its linear and nonlinear photophysics and bioimaging applications, demonstrating potential in medical imaging (Morales et al., 2010).
- Electrophosphorescent Devices : Diarylfluorene-based bipolar host materials incorporating pyridine and fluorene moieties are synthesized for use in electrophosphorescent devices (Zhao et al., 2013).
Safety and Hazards
Properties
IUPAC Name |
5-[3-(9H-fluoren-9-ylmethoxycarbonylamino)prop-1-ynyl]pyridine-3-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N2O4/c27-23(28)17-12-16(13-25-14-17)6-5-11-26-24(29)30-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,12-14,22H,11,15H2,(H,26,29)(H,27,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNCPHHCHZLUSTA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCC#CC4=CC(=CN=C4)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.